Cas no 637353-09-4 (2-Chloro-6-(4-chlorophenyl)pyrazine)

• Product Name: 2-Chloro-6-(4-chlorophenyl)pyrazine
• CAS No: 637353-09-4
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD21276072
• CID: 1034242
• PubChem ID: 21413158
• Update Time: 2025-06-12

2-Chloro-6-(4-chlorophenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(4-chlorophenyl)pyrazine
• DA-26442
• J-508896
• Z1267671140
• EN300-3561968
• 637353-09-4
• DTXSID10613382
• AKOS014985136
• IXNZYIPBGXYXFS-UHFFFAOYSA-N
• SCHEMBL2133755

• MDL： MFCD21276072
• Inchi： 1S/C10H6Cl2N2/c11-8-3-1-7(2-4-8)9-5-13-6-10(12)14-9/h1-6H
• InChI Key： IXNZYIPBGXYXFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC=C(N=1)Cl

Computed Properties

• Exact Mass: 223.9908036g/mol
• Monoisotopic Mass: 223.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-6-(4-chlorophenyl)pyrazine

Introduction to 2-Chloro-6-(4-chlorophenyl)pyrazine (CAS No. 637353-09-4)

2-Chloro-6-(4-chlorophenyl)pyrazine (CAS No. 637353-09-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazines, which are known for their aromatic properties and biological activities.

The molecular formula of 2-Chloro-6-(4-chlorophenyl)pyrazine is C₁₀H₅Cl₂N₂, and it has a molecular weight of 218.07 g/mol. The compound features a pyrazine ring with two chlorine atoms, one attached to the pyrazine ring and the other to the phenyl group. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various research and industrial applications.

In the realm of pharmaceutical research, 2-Chloro-6-(4-chlorophenyl)pyrazine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 2-Chloro-6-(4-chlorophenyl)pyrazine has also shown promise in the development of agrochemicals. Its structural similarity to known herbicides and fungicides suggests that it could be a viable candidate for new formulations aimed at improving crop protection. Research conducted by the Department of Agricultural Sciences at the University of California, Davis, has indicated that this compound exhibits selective herbicidal activity against certain weed species while showing minimal toxicity to non-target organisms.

In materials science, the unique electronic properties of pyrazines have led to their exploration in the development of advanced materials such as organic semiconductors and luminescent materials. The presence of chlorine atoms in 2-Chloro-6-(4-chlorophenyl)pyrazine can influence its electronic structure, potentially enhancing its performance in these applications. A study published in the Journal of Materials Chemistry C in 2020 reported that derivatives of this compound exhibit excellent photoluminescence properties, making them suitable for use in organic light-emitting diodes (OLEDs).

The synthesis of 2-Chloro-6-(4-chlorophenyl)pyrazine typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-chlorobenzaldehyde with hydrazine hydrate followed by chlorination to introduce the second chlorine atom. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In terms of safety and handling, while 2-Chloro-6-(4-chlorophenyl)pyrazine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 2-Chloro-6-(4-chlorophenyl)pyrazine are promising across multiple industries. Ongoing research continues to uncover new applications and optimize existing ones, driven by its unique chemical structure and versatile properties. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.